Cas no 1646856-32-7 (4,4-difluoro-3-(thiophen-2-yl)butanoic acid)
4,4-difluoro-3-(thiophen-2-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,4-difluoro-3-(thiophen-2-yl)butanoic acid
- 1646856-32-7
- EN300-1928528
- AKOS040803286
-
- Inchi: 1S/C8H8F2O2S/c9-8(10)5(4-7(11)12)6-2-1-3-13-6/h1-3,5,8H,4H2,(H,11,12)
- InChI Key: DWJLDMPZWORKOO-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C(F)F)CC(=O)O
Computed Properties
- Exact Mass: 206.02130699g/mol
- Monoisotopic Mass: 206.02130699g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 65.5Ų
4,4-difluoro-3-(thiophen-2-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1928528-1g |
4,4-difluoro-3-(thiophen-2-yl)butanoic acid |
1646856-32-7 | 1g |
$1485.0 | 2023-09-17 | ||
| Enamine | EN300-1928528-5g |
4,4-difluoro-3-(thiophen-2-yl)butanoic acid |
1646856-32-7 | 5g |
$4309.0 | 2023-09-17 | ||
| Enamine | EN300-1928528-10g |
4,4-difluoro-3-(thiophen-2-yl)butanoic acid |
1646856-32-7 | 10g |
$6390.0 | 2023-09-17 | ||
| Enamine | EN300-1928528-0.05g |
4,4-difluoro-3-(thiophen-2-yl)butanoic acid |
1646856-32-7 | 0.05g |
$1247.0 | 2023-09-17 | ||
| Enamine | EN300-1928528-0.1g |
4,4-difluoro-3-(thiophen-2-yl)butanoic acid |
1646856-32-7 | 0.1g |
$1307.0 | 2023-09-17 | ||
| Enamine | EN300-1928528-0.25g |
4,4-difluoro-3-(thiophen-2-yl)butanoic acid |
1646856-32-7 | 0.25g |
$1366.0 | 2023-09-17 | ||
| Enamine | EN300-1928528-0.5g |
4,4-difluoro-3-(thiophen-2-yl)butanoic acid |
1646856-32-7 | 0.5g |
$1426.0 | 2023-09-17 | ||
| Enamine | EN300-1928528-1.0g |
4,4-difluoro-3-(thiophen-2-yl)butanoic acid |
1646856-32-7 | 1g |
$1485.0 | 2023-06-01 | ||
| Enamine | EN300-1928528-2.5g |
4,4-difluoro-3-(thiophen-2-yl)butanoic acid |
1646856-32-7 | 2.5g |
$2912.0 | 2023-09-17 | ||
| Enamine | EN300-1928528-5.0g |
4,4-difluoro-3-(thiophen-2-yl)butanoic acid |
1646856-32-7 | 5g |
$4309.0 | 2023-06-01 |
4,4-difluoro-3-(thiophen-2-yl)butanoic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 4,4-difluoro-3-(thiophen-2-yl)butanoic acid
Introduction to 4,4-difluoro-3-(thiophen-2-yl)butanoic acid (CAS No. 1646856-32-7)
4,4-difluoro-3-(thiophen-2-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1646856-32-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its fluoro-substituted backbone and thiophene ring, which contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically relevant compounds, particularly in the development of novel therapeutic agents.
The fluoro and thiophen moieties in 4,4-difluoro-3-(thiophen-2-yl)butanoic acid play crucial roles in modulating its interactions with biological targets. Fluorine atoms are well-known for their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In contrast, the thiophene ring is a common scaffold in many bioactive molecules, including antiviral, antibacterial, and anticancer agents. The combination of these structural elements in 4,4-difluoro-3-(thiophen-2-yl)butanoic acid suggests potential applications in the design of next-generation therapeutics targeting various diseases.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in drug discovery. For instance, studies have demonstrated that compounds containing fluoro-thiophene motifs exhibit enhanced bioavailability and improved efficacy compared to their non-fluorinated counterparts. This has spurred interest in exploring derivatives of 4,4-difluoro-3-(thiophen-2-yl)butanoic acid as lead compounds for further optimization. Researchers have been particularly interested in its potential as a precursor for synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases.
The synthesis of 4,4-difluoro-3-(thiophen-2-yl)butanoic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include fluorination reactions to introduce the fluoro-substituents, followed by coupling or condensation reactions to establish the desired connectivity between the fluoro-thiophene moiety and the butanoic acid backbone. Advances in catalytic methods have enabled more efficient and scalable production processes for this compound, facilitating its use in industrial applications.
In terms of biological activity, preliminary studies on derivatives of 4,4-difluoro-3-(thiophen-2-yl)butanoic acid have shown promising results. For example, certain analogs have demonstrated inhibitory effects on specific enzymes implicated in metabolic disorders. Additionally, modifications to the thiophene ring have been explored to enhance binding interactions with target proteins. These findings underscore the compound's potential as a building block for developing novel therapeutic strategies.
The role of computational chemistry has also been instrumental in understanding the properties of 4,4-difluoro-3-(thiophen-2-yl)butanoic acid. Molecular modeling techniques have allowed researchers to predict binding affinities and optimize molecular structures before conducting experimental validations. This approach has accelerated the drug discovery process by reducing reliance on trial-and-error synthesis methods.
Industrial applications of 4,4-difluoro-3-(thiophen-2-yl)butanoic acid extend beyond pharmaceuticals. Its unique structural features make it a useful intermediate in materials science, particularly for developing advanced polymers with enhanced thermal stability and mechanical properties. The presence of both fluoro and thiophene groups imparts desirable characteristics such as hydrophobicity and chemical resistance.
Future directions for research on 4,4-difluoro-3-(thiophen-2-yl)butanoic acid include exploring its role in developing antiviral agents. The fluoro-thiophene scaffold is known to exhibit broad-spectrum antiviral activity due to its ability to disrupt viral replication mechanisms. By leveraging this compound as a starting point, scientists aim to design novel inhibitors that could combat emerging viral threats more effectively than existing treatments.
The growing demand for sustainable synthetic methods has also influenced research on 4,4-difluoro-3-(thiophen-2-yl)butanoic acid. Green chemistry principles are being integrated into synthetic protocols to minimize waste and reduce environmental impact. For instance, catalytic processes that utilize renewable resources are being developed alongside traditional synthetic routes.
In conclusion, 4 , 4 - difluoro - 3 - ( thiophen - 2 - yl ) butanoic acid ( CAS No . 1646856 - 32 - 7 ) represents a significant advancement in both pharmaceutical and materials science research . Its unique structural composition , characterized by fluoro-substituents and a thiophene ring , positions it as a versatile intermediate with broad applications . As research continues to uncover new therapeutic possibilities , this compound is poised to play an increasingly important role in drug development efforts worldwide .
1646856-32-7 (4,4-difluoro-3-(thiophen-2-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)